N-(2,4-difluorophenyl)butanamide

• Molecular Formula: C10H11F2NO
• Molecular Weight: 199.2 g/mol
• IUPAC Name: N-(2,4-difluorophenyl)butanamide
• InChI: InChI=1S/C10H11F2NO/c1-2-3-10(14)13-9-5-4-7(11)6-8(9)12/h4-6H,2-3H2,1H3,(H,13,14)
• InChI Key: YTNOCFWORLUHSA-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=C(C=C(C=C1)F)F

Description

N-(2,4-difluorophenyl)butanamide, also known as DFB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research and medicine. DFB is a derivative of an amide compound and has been shown to possess unique biochemical and physiological effects.

Mechanism of Action

N-(2,4-difluorophenyl)butanamide acts as a positive allosteric modulator of GABA receptors, meaning that it enhances the activity of these receptors. Specifically, N-(2,4-difluorophenyl)butanamide binds to a site on the receptor that is distinct from the site where GABA binds. This binding results in a conformational change in the receptor that increases its affinity for GABA, leading to enhanced inhibitory signaling in the brain.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)butanamide has been shown to have a variety of biochemical and physiological effects. In addition to enhancing GABA receptor activity, N-(2,4-difluorophenyl)butanamide has been shown to increase the release of dopamine in the brain, which is important for regulating mood and motivation. N-(2,4-difluorophenyl)butanamide has also been shown to reduce the activity of glutamate receptors, which are important for excitatory signaling in the brain. These effects suggest that N-(2,4-difluorophenyl)butanamide may have potential applications in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4-difluorophenyl)butanamide is its selectivity for GABA receptors. This selectivity allows researchers to study the effects of GABA receptor modulation without affecting other neurotransmitter systems in the brain. However, one limitation of N-(2,4-difluorophenyl)butanamide is its relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)butanamide. One area of interest is the potential use of N-(2,4-difluorophenyl)butanamide as a therapeutic agent for various neurological disorders. Another area of interest is the development of new compounds that are structurally similar to N-(2,4-difluorophenyl)butanamide but have improved pharmacological properties. Finally, further research is needed to fully understand the mechanisms underlying the biochemical and physiological effects of N-(2,4-difluorophenyl)butanamide, which may lead to new insights into the functioning of the brain.

Synthesis Methods

N-(2,4-difluorophenyl)butanamide can be synthesized through a multi-step process involving the reaction of 2,4-difluoroaniline with butyric anhydride in the presence of a catalyst such as pyridine. The resulting intermediate is then treated with sodium hydroxide to yield the final product, N-(2,4-difluorophenyl)butanamide.

Scientific Research Applications

N-(2,4-difluorophenyl)butanamide has been extensively studied for its potential applications in research and medicine. One of the most significant applications of N-(2,4-difluorophenyl)butanamide is its use as a tool to study the role of GABA receptors in the brain. N-(2,4-difluorophenyl)butanamide has been shown to selectively bind to GABA receptors, which are important for regulating the activity of neurons in the brain. By studying the effects of N-(2,4-difluorophenyl)butanamide on GABA receptors, researchers can gain insights into the mechanisms underlying various neurological disorders such as epilepsy, anxiety, and depression.